Cas no 2694745-73-6 (tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate
• CAS No: 2694745-73-6
• MF: C₁₄H₁₉F₂NO₃
• MW: 287.302371263504
• CID: 5613736
• PubChem ID: 165941447
• Update Time: 2025-06-14

tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2694745-73-6
• EN300-33050345
• tert-butyl N-{[2-(difluoromethoxy)phenyl]methyl}-N-methylcarbamate
• tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate

• Inchi： 1S/C14H19F2NO3/c1-14(2,3)20-13(18)17(4)9-10-7-5-6-8-11(10)19-12(15)16/h5-8,12H,9H2,1-4H3
• InChI Key： NVGKGGFJDCSHTM-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1CN(C)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 287.13329979g/mol
• Monoisotopic Mass: 287.13329979g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate (CAS: 2694745-73-6)

The compound tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate (CAS: 2694745-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its difluoromethoxy and phenylmethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and prodrugs. The unique chemical properties of this compound, including its stability and bioavailability, make it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate, with an emphasis on improving its yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts have laid the groundwork for subsequent pharmacological evaluations, which aim to elucidate its mechanism of action and therapeutic efficacy.

In vitro and in vivo studies have demonstrated that tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate exhibits notable inhibitory effects on specific enzymes involved in inflammatory and neurodegenerative pathways. For instance, research has shown that this compound can effectively modulate the activity of certain kinases and proteases, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and Alzheimer's disease. These findings are supported by robust experimental data, including dose-response curves and molecular docking simulations.

Furthermore, the pharmacokinetic profile of tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate has been investigated in preclinical models. Results indicate favorable absorption and distribution properties, with minimal off-target effects. These attributes, combined with its metabolic stability, position this compound as a promising lead for further drug development. Ongoing research is exploring its potential in combination therapies, where it may synergize with existing drugs to enhance therapeutic outcomes.

In conclusion, tert-butyl N-{2-(difluoromethoxy)phenylmethyl}-N-methylcarbamate (CAS: 2694745-73-6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a compelling subject for future research. As studies continue to uncover its full therapeutic potential, this compound may pave the way for innovative treatments in a range of medical conditions. The integration of multidisciplinary approaches, including computational modeling and high-throughput screening, will be essential to fully realize its clinical applications.